1. Home
  2. Product
  3. Main Products
  4. stemphyltoxin III
stemphyltoxin III stemphyltoxin III
Brand Name: Vulcanchem
CAS No.: 102694-32-6
VCID: VC0009004
InChI: InChI=1S/C20H12O6/c21-9-4-2-8-7-1-3-10(22)14-12(7)16(18-19(26-18)17(14)24)20(25)6-5-11(23)13(9)15(8)20/h1-6,16,18-19,21-22,25H/t16-,18?,19?,20-/m0/s1
SMILES: C1=CC(=C2C3=C1C4=C5C(=C(C=C4)O)C(=O)C=CC5(C3C6C(C2=O)O6)O)O
Molecular Formula: C20H12O6
Molecular Weight: 348.3 g/mol

stemphyltoxin III

CAS No.: 102694-32-6

Main Products

VCID: VC0009004

Molecular Formula: C20H12O6

Molecular Weight: 348.3 g/mol

stemphyltoxin III - 102694-32-6

CAS No. 102694-32-6
Product Name stemphyltoxin III
Molecular Formula C20H12O6
Molecular Weight 348.3 g/mol
IUPAC Name (10R,11S)-5,10,17-trihydroxy-13-oxahexacyclo[9.8.1.12,6.012,14.016,20.010,21]henicosa-1(20),2(21),3,5,8,16,18-heptaene-7,15-dione
Standard InChI InChI=1S/C20H12O6/c21-9-4-2-8-7-1-3-10(22)14-12(7)16(18-19(26-18)17(14)24)20(25)6-5-11(23)13(9)15(8)20/h1-6,16,18-19,21-22,25H/t16-,18?,19?,20-/m0/s1
Standard InChIKey OXZKROMWFXHLSV-ACAXCVFMSA-N
Isomeric SMILES C1=CC(=C2C3=C1C4=C5C(=C(C=C4)O)C(=O)C=C[C@]5([C@@H]3C6C(C2=O)O6)O)O
SMILES C1=CC(=C2C3=C1C4=C5C(=C(C=C4)O)C(=O)C=CC5(C3C6C(C2=O)O6)O)O
Canonical SMILES C1=CC(=C2C3=C1C4=C5C(=C(C=C4)O)C(=O)C=CC5(C3C6C(C2=O)O6)O)O
Synonyms 3,6a,10-trihydroxy-4,9-dioxo-4,6a,6b,7,8,9-hexahydro-7,8-epoxyperylene
stemphyltoxin III
PubChem Compound 128155
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19